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Compound of Interest

Compound Name: Selvigaltin

Cat. No.: B10821601 Get Quote

Disclaimer: As of this date, a specific Safety Data Sheet (SDS) for Selvigaltin (GB1211) is not

publicly available. This guide is formulated based on best practices for handling potent, novel

pharmaceutical compounds with unknown toxicological properties. Researchers must exercise

extreme caution and are required to consult with their institution's Environmental Health and

Safety (EHS) department before handling this substance. This document is intended to

supplement, not replace, a thorough risk assessment and institutional safety protocols.

Selvigaltin is a potent, orally active, small-molecule inhibitor of galectin-3.[1][2] Due to its

potent biological activity, it should be treated as a potentially hazardous substance. Assume

that the compound may be toxic, irritant, or have unknown long-term health effects. A multi-

layered approach to personal protective equipment (PPE) is mandatory to prevent dermal,

ocular, and respiratory exposure.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The required level of PPE

depends on the quantity of Selvigaltin being handled, its physical form (solid powder or liquid

solution), and the specific laboratory procedure.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double

gloving (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double gloving

provides an extra barrier

against contamination.[3]

Solution Preparation

- Certified chemical fume

hood- Lab coat- Chemical

splash goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but a significant

potential for splashes and

spills exists. Engineering

controls are the primary means

of protection.[3]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves

Focus on preventing skin and

eye exposure. The specific

procedure will dictate the level

of containment needed.

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.

II. Engineering Controls
Engineering controls should be the primary method for containment and isolation of potent

compounds like Selvigaltin.

Ventilation: All work with solid Selvigaltin must be conducted within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation risk.[4] For larger-scale

operations, more advanced containment solutions like glove boxes or isolators should be

used.[2][5][6]
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Facility Design: Areas where potent compounds are handled should have controlled access

and be maintained under negative air pressure relative to adjacent spaces to prevent

contamination.[5] Airflow should be single-pass and not recirculated.[5]

III. Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for safely handling Selvigaltin from receipt to disposal.
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Receipt and Storage Handling and Preparation Experimental Use

1. Inspect Package
Upon receipt, inspect for damage in a designated area.

2. Verify Compound
Confirm label matches order details.

3. Secure Storage
Store at -20°C in a tightly sealed, labeled container in a designated potent compound area.

4. Prepare Work Area
Conduct all work with solid Selvigaltin in a chemical fume hood. Cover the work surface with disposable bench paper.

5. Don PPE
Wear full PPE as specified in the table above for the task.

6. Weighing
Use a dedicated analytical balance inside the fume hood. Carefully transfer the powder to a vial.

7. Solubilization
Add solvent to the vial, cap securely, and mix until dissolved.

8. Label Solution
Clearly label the stock solution with name, concentration, solvent, date, and hazard warnings.

9. Perform Dilutions
Carry out all dilutions of the stock solution within the chemical fume hood.

10. Dosing
Take care to avoid splashes or aerosol generation when adding the compound to assays or cell cultures.

11. Incubation
Clearly label incubators containing experiments with Selvigaltin.
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Immediate Actions Decontamination

Follow-Up

Spill or Contamination

1. Evacuate Area
Alert others and evacuate the immediate area to prevent further exposure.

Skin Exposure
Remove contaminated clothing immediately. Wash affected area with copious amounts of soap and water for at least 15 minutes.

Eye Exposure
Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding eyelids open.

Inhalation
Move the affected person to fresh air immediately.

2. Don Protective Gear
If safe to do so, responding personnel must wear appropriate PPE.

3. Contain Spill
Cover liquid spills with absorbent material. For powders, gently cover with damp paper towels to avoid raising dust.

Professional Cleanup
Do not attempt to clean up a large spill. Contact EHS for hazardous waste cleanup.

Seek Medical Attention
Report the incident to your supervisor and seek immediate medical attention. Provide details of the exposure to the medical personnel.

Report Incident
Notify your institution's EHS department and complete an incident report.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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